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Compound of Interest

Compound Name: 2-Amino-3-methoxybenzaldehyde

Cat. No.: B112917 Get Quote

Technical Data Sheet: 2-Amino-3-
methoxybenzaldehyde
Audience: Researchers, scientists, and drug development professionals.

Introduction: This document provides core physicochemical properties of 2-Amino-3-
methoxybenzaldehyde, a chemical compound relevant in various research and development

applications, including as a building block for protein degraders.[1] The data presented is

derived from established chemical information sources.

Physicochemical Properties
The fundamental molecular characteristics of 2-Amino-3-methoxybenzaldehyde have been

determined and are summarized below. These values are calculated based on the compound's

elemental composition and structure.

Property Value Source

Molecular Formula C₈H₉NO₂ [1][2]

Molecular Weight 151.16 g/mol [2][3]

Alternate Value ( g/mol ) 151.2 [1]

CAS Number 70127-96-7 [1]
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Experimental Protocols
The molecular weight and formula are fundamental properties derived from the known atomic

weights of the constituent atoms in the molecule's structure. As such, these are calculated

values, and experimental protocols for their determination are not applicable in this context.

Methodologies for synthesis or analysis (e.g., NMR, HPLC) can be found in specialized

literature but are beyond the scope of this basic data sheet.[4]

Logical Data Relationship
The following diagram illustrates the relationship between the chemical name and its core

molecular properties.
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Fig. 1: Core properties of 2-Amino-3-methoxybenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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